6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(piperidine-1-carbonyl)-2-propylpyridazin-3-one
• InChI: InChI=1S/C13H19N3O2/c1-2-8-16-12(17)7-6-11(14-16)13(18)15-9-4-3-5-10-15/h6-7H,2-5,8-10H2,1H3
• InChI Key: BQRWAXJVPYAMSM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C=CC(=N1)C(=O)N2CCCCC2
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one, also known as PPDP, is a compound that has recently gained attention in the field of scientific research. PPDP is a small molecule that has been synthesized and studied for its potential applications in various fields, including medicinal chemistry and biochemistry.

Mechanism of Action

The mechanism of action of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one involves its interaction with various proteins and enzymes in the body. 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has also been shown to interact with certain proteins, such as the heat shock protein 90 (HSP90), which is involved in the regulation of various cellular processes. The interaction of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one with these proteins and enzymes leads to the modulation of various biochemical pathways, resulting in the observed physiological effects.
Biochemical and Physiological Effects
6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one inhibits the activity of COX-2 and iNOS, leading to a decrease in the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has also been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent. In vivo studies have shown that 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one exhibits analgesic and anti-inflammatory effects in animal models of inflammation and pain. 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified, making it suitable for various research applications. 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been shown to exhibit potent biological activity, making it a potential lead compound for drug discovery and development. However, there are also limitations to the use of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one in lab experiments. 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has not been extensively studied in humans, and its safety and toxicity profile are not well understood. Further research is needed to fully understand the potential risks associated with the use of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one.

Future Directions

There are several future directions for research on 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one. One potential direction is the development of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one as a therapeutic agent for diseases such as rheumatoid arthritis and multiple sclerosis. Further studies are needed to fully understand the mechanism of action of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one and its potential therapeutic effects. Another potential direction is the development of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one as a lead compound for drug discovery and development. 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been shown to interact with various proteins and enzymes, making it a potential starting point for the development of new drugs. Further research is needed to fully explore the potential of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one in this area.

Synthesis Methods

The synthesis of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one involves the reaction of piperidine-1-carboxylic acid with propylamine and 2,3-dihydropyridazine-3,6-dione. The reaction is carried out under specific conditions of temperature and pressure, and the resulting product is purified using various techniques such as column chromatography and recrystallization. The synthesis of 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been optimized to yield high purity and high yield of the compound, making it suitable for various research applications.

Scientific Research Applications

6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been studied for its potential applications in medicinal chemistry and biochemistry. In medicinal chemistry, 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been shown to exhibit anti-inflammatory and anti-cancer properties. 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response, making it a potential therapeutic agent for diseases such as rheumatoid arthritis and multiple sclerosis. In biochemistry, 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been studied for its potential applications in drug discovery and development. 6-(Piperidine-1-carbonyl)-2-propyl-2,3-dihydropyridazin-3-one has been shown to interact with various proteins and enzymes, making it a potential lead compound for the development of new drugs.